Sigmoidin B 3'-methyl ether
Sigmoidin B 3'-methyl ether
Brand Name:
Vulcanchem
CAS No.:
114340-00-0
VCID:
VC0053933
InChI:
InChI=1S/C21H22O6/c1-11(2)4-5-12-6-13(7-17(25)21(12)26-3)18-10-16(24)20-15(23)8-14(22)9-19(20)27-18/h4,6-9,18,22-23,25H,5,10H2,1-3H3/t18-/m0/s1
SMILES:
CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C
Molecular Formula:
C21H22O6
Molecular Weight:
370.4 g/mol
Sigmoidin B 3'-methyl ether
CAS No.: 114340-00-0
Main Products
VCID: VC0053933
Molecular Formula: C21H22O6
Molecular Weight: 370.4 g/mol
| CAS No. | 114340-00-0 |
|---|---|
| Product Name | Sigmoidin B 3'-methyl ether |
| Molecular Formula | C21H22O6 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | (2S)-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-5-(3-methylbut-2-enyl)phenyl]-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C21H22O6/c1-11(2)4-5-12-6-13(7-17(25)21(12)26-3)18-10-16(24)20-15(23)8-14(22)9-19(20)27-18/h4,6-9,18,22-23,25H,5,10H2,1-3H3/t18-/m0/s1 |
| Standard InChIKey | UYGBXGAZUCKDDV-SFHVURJKSA-N |
| Isomeric SMILES | CC(=CCC1=C(C(=CC(=C1)[C@@H]2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
| SMILES | CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
| Canonical SMILES | CC(=CCC1=C(C(=CC(=C1)C2CC(=O)C3=C(C=C(C=C3O2)O)O)O)OC)C |
| Synonyms | 2,3-dihydro-5,7-dihydroxy-2-(4-hydroxy-5-methoxy-3-(3-methyl-2-butenyl)phenyl)-4H-1-benzopyran-4-one SBMET sigmoidin B 3'-methyl ethe |
| PubChem Compound | 3082688 |
| Last Modified | Nov 11 2021 |
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